Cas no 535-87-5 (3,5-Diaminobenzoic acid)

• Product Name: 3,5-Diaminobenzoic acid
• CAS No: 535-87-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD00007807
• CID: 38117
• PubChem ID: 12062
• Update Time: 2025-04-18

3,5-Diaminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Diaminobenzoic acid
• 3,5-DABA
• 3.5-Diaminobenzoicacid
• 1,3-diaminobenzene-5-carboxylic acid
• 1-Carboxy-3,5-Diaminobenzene
• 3,5-Diaminobenzoesaeure
• 5-carboxy-m-phenylenediamine
• Benzoic acid,3,5-diamino
• EINECS 208-621-0
• 3,5-Diamino-benzoic acid
• F1995-0276
• AI3-52307
• 3,5-diamino benzoic acid
• 3,5-DIAMINOBENZOIC ACID [MI]
• SY004657
• Z104475660
• 3,5-Diaminobenzoic acid, 98%
• D0294
• Benzoic acid, 3,5-diamino-
• W-105722
• 3,5-Diaminobenzoic acid, Vetec(TM) reagent grade, 98%
• NS00007153
• Oprea1_662444
• D85890
• DTXSID1044437
• DIAMINOBENZOIC ACID, 1,5-
• AMY21857
• BENZOIC ACID,3,5-DIAMINO MFC7 H8 N2 O2
• 3,5-diaminobenzoic acid (DABA)
• SCHEMBL109155
• Tox21_302048
• BRN 2086484
• 1609U1093N
• InChI=1/C7H8N2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,8-9H2,(H,10,11
• CS-W010955
• CHEMBL337700
• NCGC00255768-01
• 4-14-00-01304 (Beilstein Handbook Reference)
• AB00898
• CAS-535-87-5
• 535-87-5
• AC-10838
• A7794
• EN300-19826
• DTXCID9024437
• AKOS000119351
• UNII-1609U1093N
• CCRIS 2885
• STR01691
• PS-3524
• Q27251756
• DABz
• MFCD00007807
• FT-0614490
• 3,5-Diaminobenzoic acid,99%
• STL199146
• DB-028274
• Benzoic acid, 3,5diamino
• BENZOIC ACID,3,5-DIAMINO MFC7 H8 N2 O2
• ALBB-020012
• 208-621-0
• FD36701

• MDL： MFCD00007807
• Inchi： 1S/C7H8N2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,8-9H2,(H,10,11)
• InChI Key： UENRXLSRMCSUSN-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=C(C=1)N)N)=O
• BRN： 2086484

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Color/Form: White monoclinic crystals
• Density: 1.2804 (rough estimate)
• Melting Point: 235-238 °C (dec.) (lit.)
• Boiling Point: 274.61°C (rough estimate)
• Flash Point: 235-240°C
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Very soluble in water.
• PSA: 89.34000
• LogP: 1.71160
• Solubility: Soluble in ethanol and ether
• Merck: 2978

3,5-Diaminobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：DG6186000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters